AMG 837 hemicalcium salt
AMG 837 hemicalcium salt
Potent free fatty acid receptor 1 (FFA1/GPR40) partial agonist (EC50 values are 13.5, 22.6 and 31.7 nM at human, mouse and rat receptors, respectively). Interacts allosterically with full FFA1 agonist Docosahexaenoic acid. Potentiates glucose-dependent stimulation of insulin in vivo. Antidiabetic.
Brand Name:
Vulcanchem
CAS No.:
1291087-14-3
VCID:
VC0005192
InChI:
InChI=1S/2C26H21F3O3.Ca/c2*1-2-4-21(16-25(30)31)20-9-13-24(14-10-20)32-17-18-5-3-6-22(15-18)19-7-11-23(12-8-19)26(27,28)29;/h2*3,5-15,21H,16-17H2,1H3,(H,30,31);/q;;+2/p-2/t2*21-;/m00./s1
SMILES:
CC#CC(CC(=O)[O-])C1=CC=C(C=C1)OCC2=CC(=CC=C2)C3=CC=C(C=C3)C(F)(F)F.CC#CC(CC(=O)[O-])C1=CC=C(C=C1)OCC2=CC(=CC=C2)C3=CC=C(C=C3)C(F)(F)F.[Ca+2]
Molecular Formula:
C26H20F3O3.?Ca
Molecular Weight:
457.47
AMG 837 hemicalcium salt
CAS No.: 1291087-14-3
Inhibitors
VCID: VC0005192
Molecular Formula: C26H20F3O3.?Ca
Molecular Weight: 457.47
| CAS No. | 1291087-14-3 |
|---|---|
| Product Name | AMG 837 hemicalcium salt |
| Molecular Formula | C26H20F3O3.?Ca |
| Molecular Weight | 457.47 |
| IUPAC Name | calcium;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate |
| Standard InChI | InChI=1S/2C26H21F3O3.Ca/c2*1-2-4-21(16-25(30)31)20-9-13-24(14-10-20)32-17-18-5-3-6-22(15-18)19-7-11-23(12-8-19)26(27,28)29;/h2*3,5-15,21H,16-17H2,1H3,(H,30,31);/q;;+2/p-2/t2*21-;/m00./s1 |
| SMILES | CC#CC(CC(=O)[O-])C1=CC=C(C=C1)OCC2=CC(=CC=C2)C3=CC=C(C=C3)C(F)(F)F.CC#CC(CC(=O)[O-])C1=CC=C(C=C1)OCC2=CC(=CC=C2)C3=CC=C(C=C3)C(F)(F)F.[Ca+2] |
| Description | Potent free fatty acid receptor 1 (FFA1/GPR40) partial agonist (EC50 values are 13.5, 22.6 and 31.7 nM at human, mouse and rat receptors, respectively). Interacts allosterically with full FFA1 agonist Docosahexaenoic acid. Potentiates glucose-dependent stimulation of insulin in vivo. Antidiabetic. |
| Synonyms | (βS)-β-1-Propyn-1-yl-4-[[4/'-(trifluoromethyl)[1,1/'-biphenyl]-3-yl]methoxy]benzenepropanoic acid hemicalcium salt |
| PubChem Compound | 124201854 |
| Last Modified | Nov 11 2021 |
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